1-(4-fluorophenyl)pyrido[2,3-d]pyrimidin-4(1H)-one

• Molecular Formula: C13H8FN3O
• Molecular Weight: 241.22 g/mol
• IUPAC Name: 1-(4-fluorophenyl)pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C13H8FN3O/c14-9-3-5-10(6-4-9)17-8-16-13(18)11-2-1-7-15-12(11)17/h1-8H
• InChI Key: PXHQFAMOKKTZPU-UHFFFAOYSA-N
• SMILES: C1=CC2=C(N=C1)N(C=NC2=O)C3=CC=C(C=C3)F

Description

1-(4-fluorophenyl)pyrido[2,3-d]pyrimidin-4(1H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound belongs to the pyridopyrimidine class of compounds and has a molecular formula of C16H10FN3O.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)pyrido[2,3-d]pyrimidin-4(1H)-one involves the inhibition of kinase activity. Kinases are enzymes that play a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting the activity of kinases such as Aurora kinases and EGFR kinase, this compound can disrupt these cellular processes, leading to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent inhibitory activity against various kinases, including the Aurora kinases and the EGFR kinase. This inhibition can lead to the disruption of various cellular processes, including cell growth, differentiation, and apoptosis. The compound has also been shown to have antiproliferative activity against cancer cell lines, making it a promising candidate for the development of anticancer drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-fluorophenyl)pyrido[2,3-d]pyrimidin-4(1H)-one in lab experiments is its potent inhibitory activity against various kinases. This makes it a valuable tool for studying the role of kinases in cellular processes and for developing kinase inhibitors. However, one limitation of using this compound is its potential toxicity, which can affect the results of experiments.

Future Directions

There are several future directions for the research on 1-(4-fluorophenyl)pyrido[2,3-d]pyrimidin-4(1H)-one. One direction is the development of more potent and selective kinase inhibitors based on this compound. Another direction is the investigation of the compound's potential as a therapeutic agent for the treatment of cancer and other diseases. Additionally, the compound's potential as a tool for studying the role of kinases in various cellular processes can be further explored. Finally, the development of new synthetic methods for the compound can lead to the discovery of new derivatives with improved properties.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields, including medicinal chemistry and drug discovery. Its potent inhibitory activity against various kinases and antiproliferative activity against cancer cell lines make it a valuable tool for studying the role of kinases in cellular processes and for developing kinase inhibitors. However, its potential toxicity and limitations in lab experiments should be taken into consideration. Further research on this compound can lead to the discovery of new derivatives with improved properties and potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)pyrido[2,3-d]pyrimidin-4(1H)-one involves the reaction of 4-fluoroaniline and 2-cyano-3,4-dihydropyrido[2,3-d]pyrimidin-4(1H)-one in the presence of a base such as potassium carbonate. The reaction is carried out in a suitable solvent such as dimethylformamide or N-methylpyrrolidone. The reaction mixture is then heated under reflux conditions, and the resulting product is purified using column chromatography.

Scientific Research Applications

1-(4-fluorophenyl)pyrido[2,3-d]pyrimidin-4(1H)-one has shown potential as a lead compound in drug discovery and medicinal chemistry. It has been found to exhibit potent inhibitory activity against various kinases, including the Aurora kinases and the epidermal growth factor receptor (EGFR) kinase. The compound has also been shown to have antiproliferative activity against cancer cell lines, making it a promising candidate for the development of anticancer drugs.